Cas no 2002082-87-1 (3-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyrazine-2-carbonitrile)

• Product Name: 3-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyrazine-2-carbonitrile
• CAS No: 2002082-87-1
• MF: C₁₀H₁₀N₄S
• MW: 218.278199672699
• CID: 5468661
• Update Time: 2025-08-05

3-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-{2-thia-5-azabicyclo[2.2.1]heptan-5-yl}pyrazine-2-carbonitrile
• 3-(2-thia-5-azabicyclo[2.2.1]heptan-5-yl)pyrazine-2-carbonitrile
• 3-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyrazine-2-carbonitrile

• Inchi： 1S/C10H10N4S/c11-4-9-10(13-2-1-12-9)14-5-8-3-7(14)6-15-8/h1-2,7-8H,3,5-6H2
• InChI Key： QBMJFIBCLGMVJC-UHFFFAOYSA-N
• SMILES： S1CC2CC1CN2C1C(C#N)=NC=CN=1

Computed Properties

• Exact Mass: 218.06261751 g/mol
• Monoisotopic Mass: 218.06261751 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.28
• XLogP3: 1
• Topological Polar Surface Area: 78.1

Additional information on 3-{2-Thia-5-azabicyclo[2.2.1]heptan-5-yl}pyrazine-2-carbonitrile

3-{2-Thia-5-Azabicyclo[2.2.1]Heptan-5-Yl}Pyrazine-2-Carbonitrile: A Comprehensive Overview

The compound with CAS No 2002082-87-1, known as 3-{2-Thia-5-Azabicyclo[2.2.1]Heptan-5-Yl}Pyrazine-2-Carbonitrile, has recently garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential bioactivity. This molecule belongs to the class of bicyclic compounds, specifically featuring a thiazabicyclo[2.2.1]heptane framework fused with a pyrazine ring containing a cyano group.

The thiazabicyclo[2.2.1]heptane moiety is a distinctive structural element characterized by its rigid bicyclic system, which often imparts stability and unique electronic properties to the molecule. This feature makes it an attractive component in drug design, particularly in the development of small-molecule inhibitors targeting specific protein-protein interactions or enzyme active sites.

Recent studies have highlighted the potential of 3-{Thia-Azabicyclo[2.2.1]heptan}-5-Yl} pyrazine derivatives as modulators of various biological pathways, including kinase activity and receptor binding. For instance, researchers have reported that this compound exhibits promising inhibitory effects against certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

The pyrazine ring in this compound plays a crucial role in its bioactivity by providing a platform for hydrogen bonding and π-interactions with target proteins. The presence of the cyano group further enhances the molecule's electronic characteristics, making it more suitable for binding to specific residues within protein pockets.

From a synthetic standpoint, the construction of this compound involves a multi-step process that typically includes cyclization reactions to form the bicyclic system and subsequent functionalization to introduce the pyrazine moiety with the cyano group. The development of efficient synthetic routes has been an area of active research, driven by the demand for scalable production methods to support preclinical studies.

In terms of pharmacokinetics, early studies indicate that 3-{Thia-Azabicyclo[2.2.1]heptan}-5-Yl} pyrazine derivatives exhibit favorable absorption profiles in preclinical models, which is a critical factor for their potential use as oral therapeutics.

Moreover, computational modeling studies have provided insights into the molecular interactions that govern this compound's bioactivity. These studies suggest that the rigid bicyclic system and the electron-withdrawing cyano group are key determinants of its binding affinity and selectivity towards target proteins.

The discovery and characterization of this compound represent a significant advancement in medicinal chemistry, particularly in the design of small-molecule inhibitors for complex biological targets.